Cas no 1511163-89-5 (2-{1,2,4triazolo1,5-apyridin-8-yl}acetic acid)

• Product Name: 2-{1,2,4triazolo1,5-apyridin-8-yl}acetic acid
• CAS No: 1511163-89-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 6349219
• PubChem ID: 82599293
• Update Time: 2025-05-20

2-{1,2,4triazolo1,5-apyridin-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1,2,4triazolo1,5-apyridin-8-yl}acetic acid
• 1511163-89-5
• EN300-1592197
• 2-{[1,2,4]triazolo[1,5-a]pyridin-8-yl}acetic acid
• 2-{[1,2,4]triazolo[1,5-a]pyridin-8-yl}aceticacid

• Inchi： 1S/C8H7N3O2/c12-7(13)4-6-2-1-3-11-8(6)9-5-10-11/h1-3,5H,4H2,(H,12,13)
• InChI Key： XTEIXHLSNORQGD-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=CN2C1=NC=N2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-{1,2,4triazolo1,5-apyridin-8-yl}acetic acid

Comprehensive Overview of 2-{1,2,4-Triazolo[1,5-a]pyridin-8-yl}acetic acid (CAS No. 1511163-89-5): Properties, Applications, and Research Insights

2-{1,2,4-Triazolo[1,5-a]pyridin-8-yl}acetic acid (CAS No. 1511163-89-5) is a heterocyclic compound featuring a 1,2,4-triazolo[1,5-a]pyridine core linked to an acetic acid moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's molecular formula and structural features have been extensively characterized, with studies highlighting its potential as a bioactive scaffold for drug discovery.

Recent advancements in medicinal chemistry have spotlighted triazole-containing compounds like 1511163-89-5 due to their versatility in modulating biological targets. Researchers are particularly intrigued by its hydrogen-bonding capacity and electron-rich aromatic system, which facilitate interactions with enzymes and receptors. A 2023 study published in the Journal of Heterocyclic Chemistry emphasized its role as a precursor for kinase inhibitors, aligning with the growing demand for targeted cancer therapies.

In agrochemical applications, derivatives of 2-{1,2,4-Triazolo[1,5-a]pyridin-8-yl}acetic acid have shown promise as plant growth regulators. Its ability to influence auxin-like pathways has been explored in crop yield optimization, addressing global concerns about sustainable agriculture. This aligns with trending searches such as "eco-friendly agrochemicals" and "triazole-based crop enhancers," reflecting market priorities.

Synthetic routes to CAS 1511163-89-5 typically involve cyclocondensation reactions of pyridine derivatives with hydrazine analogs, followed by carboxylation. Industrial-scale production requires careful optimization of reaction yields and purification protocols, topics frequently queried in patent databases and process chemistry forums. Analytical characterization via NMR, HPLC, and mass spectrometry ensures batch consistency, a critical factor for regulatory compliance.

The compound's solubility profile (moderate in polar solvents like DMSO) and thermal stability (decomposition above 250°C) make it suitable for diverse formulation strategies. These properties are often cross-referenced in pharmaceutical excipient selection discussions, a hot topic in drug delivery system design. Notably, its logP value suggests balanced lipophilicity, advantageous for bioavailability optimization.

Emerging research connects 1511163-89-5 to neuroprotective agents, with preliminary data indicating modulation of glutamate receptors. This positions the compound within trending neuroscience inquiries like "neurodegenerative disease small molecules." Additionally, its metal-chelating potential has sparked interest in diagnostic imaging probes, tapping into the expanding theranostics market.

Regulatory status varies by jurisdiction, but 1511163-89-5 currently falls outside restricted substance lists. Safety data sheets recommend standard laboratory handling protocols, with particular attention to dust control during bulk processing. Environmental fate studies indicate moderate biodegradability, a parameter increasingly scrutinized under green chemistry initiatives.

Market analysts project growth for triazolopyridine derivatives, driven by fragment-based drug discovery trends. The compound's cost-effectiveness compared to analogous bicyclic heterocycles enhances its commercial viability. Patent landscapes reveal accelerating IP filings around its derivatization methods, particularly in bioconjugation techniques for antibody-drug conjugates (ADCs).

For researchers exploring structure-activity relationships, 1511163-89-5 offers a versatile pharmacophore. Its crystallographic data (available in CSD entries) facilitates molecular docking studies, a technique dominating computational chemistry searches. The acetic acid side chain enables straightforward amide coupling, supporting rapid library synthesis for high-throughput screening.

In summary, 2-{1,2,4-Triazolo[1,5-a]pyridin-8-yl}acetic acid represents a multifunctional building block bridging academic research and industrial applications. Its evolving role in precision medicine and smart agrochemicals ensures sustained relevance, while its synthetic accessibility meets the pharmaceutical industry's demand for scalable intermediates.